Cas no 1201815-17-9 ((1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid)

• Product Name: (1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid
• CAS No: 1201815-17-9
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 5655382
• PubChem ID: 146050129
• Update Time: 2025-05-19

(1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729319
• (1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• EN300-7447877
• rac-(1R,2S,4S,5R)-2-{[(tert-butoxy)carbonyl]amino}-4,5-dihydroxycyclohexane-1-carboxylic acid
• (1RS,2SR,4RS&,5SR&)-2-{[(tert-butoxy)carbonyl]amino}-4,5-dihydroxycyclohexane-1-carboxylic acid
• 1201815-17-9
• (1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid

• Inchi： 1S/C12H21NO6/c1-12(2,3)19-11(18)13-7-5-9(15)8(14)4-6(7)10(16)17/h6-9,14-15H,4-5H2,1-3H3,(H,13,18)(H,16,17)/t6-,7+,8-,9+/m0/s1
• InChI Key： LIYJZCSRYCCUIC-UYXSQOIJSA-N
• SMILES： O[C@H]1[C@H](C[C@H](C(=O)O)[C@@H](C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 275.13688739g/mol
• Monoisotopic Mass: 275.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 116Ų

Additional information on (1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid

Comprehensive Overview of (1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid (CAS No. 1201815-17-9)

The compound (1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid (CAS No. 1201815-17-9) is a highly specialized cyclohexane derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amino group and multiple hydroxyl functionalities, make it a valuable intermediate in drug discovery and development. This article provides an in-depth analysis of its properties, synthesis, applications, and market relevance, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about 1201815-17-9 relates to its stereochemistry and purity. The compound exhibits a specific stereoisomeric configuration (1RS,2SR,4RS&,5SR&), which is critical for its biological activity and synthetic utility. Researchers often inquire about the methods for chiral separation or enantioselective synthesis of this compound, as these aspects directly impact its efficacy in pharmaceutical applications. Recent advancements in asymmetric catalysis have improved the accessibility of such stereochemically complex molecules.

The Boc-protected amino group in this molecule is another key feature that attracts significant attention. This protective group is widely used in peptide synthesis and medicinal chemistry due to its stability under various reaction conditions and ease of removal. Many researchers search for optimal deprotection conditions or alternative protective strategies when working with this compound. The presence of both hydroxyl groups and a carboxylic acid functionality further enhances its versatility as a multifunctional building block in organic synthesis.

From an application perspective, (1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid has shown promise in the development of enzyme inhibitors and glycomimetics. These areas represent hot topics in current drug discovery, particularly for targeting metabolic disorders and infectious diseases. The compound's cyclohexane scaffold mimics certain carbohydrate structures, making it valuable for designing glycosidase inhibitors - a class of compounds with therapeutic potential against diabetes and viral infections.

The solubility and stability of CAS 1201815-17-9 are practical concerns frequently raised by laboratory chemists. The compound typically shows good solubility in polar organic solvents like DMSO and methanol, but limited solubility in water. Stability studies indicate that it should be stored under inert atmosphere at low temperatures to prevent degradation of the Boc group or oxidation of the hydroxyl functions. These handling considerations are crucial for researchers working with this sensitive intermediate.

In the context of green chemistry trends, there's growing interest in developing more sustainable synthetic routes to compounds like 1201815-17-9. Current searches reveal demand for catalyst-free or biocatalytic approaches to synthesize such protected amino acid derivatives. The pharmaceutical industry's shift toward environmentally friendly processes has spurred innovation in this area, with several recent publications describing improved synthetic methodologies for similar structures.

The market for pharmaceutical intermediates containing protected amino and hydroxyl groups continues to expand, driven by increased R&D investment in targeted therapies and personalized medicine. CAS 1201815-17-9 occupies a niche but important position in this market, particularly for research focused on carbohydrate-mimicking drugs and conformationally constrained peptides. Suppliers and custom synthesis providers frequently update their catalogs with such specialized building blocks to meet researcher demand.

Analytical characterization of (1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid typically involves a combination of HPLC, NMR, and mass spectrometry techniques. Many researchers search for detailed spectroscopic data or chromatographic methods to verify the identity and purity of this compound. The presence of multiple stereocenters makes comprehensive characterization particularly important, as even minor impurities can significantly affect downstream applications.

Looking toward future applications, the compound's potential in PROTAC technology (Proteolysis Targeting Chimeras) has begun to attract attention. The ability to incorporate both hydrogen bond donors/acceptors and hydrophobic moieties makes derivatives of 1201815-17-9 interesting candidates for designing molecular glues in targeted protein degradation strategies. This cutting-edge area of drug discovery represents one of the most searched topics in contemporary medicinal chemistry.

In conclusion, (1RS,2SR,4RS&,5SR&)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylic acid (CAS No. 1201815-17-9) stands as a sophisticated synthetic intermediate with diverse applications in modern pharmaceutical research. Its unique combination of protected amino, hydroxyl, and carboxylic acid functionalities offers numerous possibilities for structural modification and drug design. As research trends continue to evolve toward more complex, targeted therapeutics, the importance of such specialized building blocks will likely increase, making them valuable tools for innovative drug discovery programs.